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Abstract
Ethyl oxalyl monochloride (CAS: 4755-77-5), also known as ethyl chloroglyoxylate, is a

highly reactive and versatile bifunctional reagent extensively used in organic synthesis.[1][2] Its

structure, featuring an ester and an acyl chloride separated by a carbonyl group, makes it an

exceptional building block for introducing the α-keto ester moiety, a key functional group in

numerous pharmaceuticals, agrochemicals, and other fine chemicals.[3][4] This application

note provides a comprehensive guide for researchers, covering the critical aspects of handling,

experimental design, and execution of reactions involving this powerful reagent. We delve into

the causality behind protocol choices for cornerstone reactions such as Friedel-Crafts acylation

and reactions with organometallics, offering detailed, field-proven protocols and troubleshooting

advice.

Reagent Profile and Critical Safety Protocols
Ethyl oxalyl monochloride is a colorless to yellow liquid that is highly sensitive to moisture.[1]

[2][5] Its high reactivity is a double-edged sword, offering broad synthetic utility while

demanding stringent handling and safety protocols. The reagent reacts violently with water and

is corrosive, causing severe skin burns and eye damage.[6][7] It is also a lachrymator, meaning

it irritates the eyes and causes tears.[8]

Incompatible Materials
Due to its reactivity, ethyl oxalyl monochloride must be stored and handled away from:
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Water and moisture[2][6]

Bases (e.g., amines, hydroxides)[6]

Alcohols[6]

Strong oxidizing agents[6]

Metals (can cause decomposition)[6]

Essential Personal Protective Equipment (PPE) and
Handling
All manipulations must be conducted within a certified chemical fume hood.

Eye Protection: Wear chemical safety goggles and a full-face shield.[8]

Skin Protection: Use heavy-duty chemical-resistant gloves (e.g., butyl rubber or a suitable

laminate). A flame-resistant lab coat and appropriate protective clothing are mandatory.[8]

Inert Atmosphere: Due to its moisture sensitivity, all reactions should be performed under an

inert atmosphere (e.g., dry nitrogen or argon) using oven-dried glassware and anhydrous

solvents.[6][7]

Dispensing: Use spark-proof tools and ensure proper grounding of equipment to prevent

static discharge, as the reagent is flammable.[6][8] Dispense the liquid using a syringe or

cannula technique to minimize atmospheric exposure.

Storage and Emergency Procedures
Storage: Store in a tightly sealed container in a cool, dry, well-ventilated, and designated

flammables area, preferably under an inert atmosphere.[2][6][8]

Spills: In case of a spill, absorb with an inert material like vermiculite or dry sand.[8] DO NOT

USE WATER.

First Aid: In case of contact, immediately flush skin or eyes with copious amounts of water for

at least 15 minutes and seek immediate medical attention.[8][9] If inhaled, move to fresh air
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immediately.[8]

Safety and Physical

Properties
Value Reference

Molecular Formula C₄H₅ClO₃ [1]

Molecular Weight 136.53 g/mol [1]

Appearance Colorless to yellow liquid [1]

Boiling Point 135 °C [1]

Density 1.222 g/mL at 25 °C [1][5]

Flash Point 41 °C (105.8 °F) [5][8]

GHS Hazard Statements H226, H314 [10]

Core Synthetic Applications: Mechanisms and
Protocols
The utility of ethyl oxalyl monochloride stems from the electrophilicity of its acyl chloride

carbon, enabling a range of transformations.

Friedel-Crafts Acylation for Aryl Glyoxylates
The Friedel-Crafts acylation is a classic and powerful method for forming carbon-carbon bonds

by attaching an acyl group to an aromatic ring.[11] Using ethyl oxalyl monochloride, this

reaction provides direct access to aryl α-keto esters, which are valuable synthetic

intermediates.[11]

Causality of Experimental Design: The reaction requires a strong Lewis acid, typically

aluminum chloride (AlCl₃), to activate the acyl chloride. This generates a highly electrophilic

acylium ion.[11][12] Unlike many catalytic processes, a stoichiometric amount of the Lewis acid

is necessary. This is because the product, an aryl ketone, is a Lewis base that forms a stable

complex with AlCl₃, effectively sequestering the catalyst.[13] The reaction is typically run at low

temperatures initially to control the exothermic reaction between the acyl chloride and the

Lewis acid, then allowed to warm to drive the reaction to completion. Anhydrous conditions are
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paramount, as water would violently decompose both the acyl chloride and the Lewis acid

catalyst.

Diagram: Friedel-Crafts Acylation Workflow
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Workflow for Friedel-Crafts Acylation

Preparation (Inert Atmosphere)

Reaction Execution

Workup and Purification

1. Add anhydrous solvent (e.g., DCM)
and Lewis Acid (AlCl₃) to oven-dried flask.

2. Cool flask to 0 °C
(ice bath).

Ensure full dissolution

3. Add aromatic substrate.

4. Add Ethyl Oxalyl Monochloride
dropwise via syringe.

Maintain 0 °C

5. Allow to warm to room temperature
and stir until completion (monitor by TLC/GC).

Exothermic control

6. Slowly pour reaction mixture
onto crushed ice/aq. HCl.

Decompose AlCl₃ complex

7. Extract with organic solvent.

8. Wash combined organic layers
(H₂O, brine), dry (Na₂SO₄).

9. Concentrate and purify
(column chromatography/distillation).
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Over-addition Pathway (at higher temp)

Ethyl Oxalyl
Monochloride

Tetrahedral Intermediate
(Stable at -78 °C)

+ 1 eq. R-MgX
(-78 °C)

R-MgX

Desired α-Keto Ester

Aqueous Workup
(Warming)

Ketone (transient)
Eliminates MgXCl

(if warmed before workup) Tertiary Alcohol
(Over-addition Product)

+ 1 eq. R-MgX

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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